2-Ethylthiazole-5-carbaldehyde
Overview
Description
2-Ethylthiazole-5-carbaldehyde (ETC) is a heterocyclic organic compound with the molecular formula C6H7NOS . It is used as a flavor and fragrance ingredient due to its strong and distinctive odor that resembles roasted or burnt nuts.
Physical and Chemical Properties Analysis
This compound has a molecular weight of 141.19 g/mol . It is widely used as a flavor and fragrance ingredient due to its strong and distinctive odor.Scientific Research Applications
Synthesis of Derivatives and Heterocycles
One prominent application involves the synthesis of derivatives of thieno[2,3-d]thiazoles, 4H-pyrrolo-[2,3-d]thiazoles, 2H-pyrazolo[3,4-d]thiazoles, and isoxazolo[3,4-d]thiazoles from thiazolidine-2,4-dione, which illustrates the versatility of thiazole derivatives in producing complex heterocyclic compounds. These processes often involve reactions such as nucleophilic displacement and Cl → Li exchange to introduce various functional groups, showcasing the compound's role in facilitating the synthesis of diverse heterocycles that are crucial in drug development and material science Athmani, S., Farhat, M., & Iddon, B. (1992).
Antimicrobial Activity
Research has also explored the design and synthesis of novel benzoxazole derivatives, starting from 2-substituted benzoxazole-5-carbaldehydes, to evaluate their antimicrobial activity. This highlights the potential pharmaceutical applications of compounds synthesized from 2-ethylthiazole-5-carbaldehyde derivatives, suggesting their utility in developing new antimicrobial agents Balaswamy, G., Pradeep, P., Srinivas, K., & Rajakomuraiah, T. (2012).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives often interact with their targets through the delocalization of a lone pair of π-electrons of the sulfur atom .
Biochemical Pathways
Thiazole derivatives in general can affect a wide range of pathways due to their diverse biological activities .
Pharmacokinetics
It has been found that thiazole derivatives have high gi absorption and are bbb permeant .
Result of Action
Thiazole derivatives can have a wide range of effects due to their diverse biological activities .
Action Environment
It is generally recommended that thiazole derivatives be stored in an inert atmosphere at 2-8°c .
Properties
IUPAC Name |
2-ethyl-1,3-thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NOS/c1-2-6-7-3-5(4-8)9-6/h3-4H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TVIVXJHUFQPZPT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(S1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50669242 |
Source
|
| Record name | 2-Ethyl-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50669242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
933683-87-5 |
Source
|
| Record name | 2-Ethyl-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50669242 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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